Cas no 129604-28-0 (2-Chloro-6-(trifluoromethyl)benzonitrile)

2-Chloro-6-(trifluoromethyl)benzonitrile structure
129604-28-0 structure
Product Name:2-Chloro-6-(trifluoromethyl)benzonitrile
CAS No:129604-28-0
MF:C8H3ClF3N
MW:205.564331293106
MDL:MFCD03412191
CID:105924
PubChem ID:10867457
Update Time:2025-04-18

2-Chloro-6-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-(trifluoromethyl)benzonitrile
    • 3-chloro-2-cyanobenzotrifluoride
    • 3-CHLORO-4-CYANOBENZOTRIFLUOROIDE
    • Benzonitrile, 2-chloro-6-(trifluoromethyl)-
    • 2-Chloro-6-trifluoromethylbenzonitrile
    • Benzonitrile,2-chloro-6-(trifluoromethyl)
    • 6-Chloro-2-(trifluoromethyl)benzonitrile
    • MFCD03412191
    • CS-0103461
    • 129604-28-0
    • AS-49404
    • AKOS005258664
    • AM62324
    • I10070
    • SCHEMBL1275083
    • A805957
    • FT-0757145
    • DTXSID90446433
    • 2-Chloro-6-(Trifluoromethyl)-Benzonitrile
    • MDL: MFCD03412191
    • Inchi: 1S/C8H3ClF3N/c9-7-3-1-2-6(5(7)4-13)8(10,11)12/h1-3H
    • InChI Key: DFPYRBFQHBGIKI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C(F)(F)F)=C1C#N

Computed Properties

  • Exact Mass: 204.99100
  • Monoisotopic Mass: 204.9906113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 236.9±35.0 °C at 760 mmHg
  • Flash Point: 97.1±25.9 °C
  • PSA: 23.79000
  • LogP: 3.23048
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Chloro-6-(trifluoromethyl)benzonitrile Security Information

2-Chloro-6-(trifluoromethyl)benzonitrile Pricemore >>

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